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Compound of Interest

Compound Name: Orforglipron

Cat. No.: B2704215

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential procedural guidance for the proper disposal of orforglipron,
a non-peptide glucagon-like peptide-1 (GLP-1) receptor agonist, within a laboratory or research
setting. Adherence to these protocols is critical for maintaining a safe laboratory environment
and ensuring regulatory compliance.

Key Safety and Handling Information

According to available Safety Data Sheets (SDS), orforglipron is classified as not a hazardous
substance or mixture. However, standard laboratory chemical handling and disposal practices
should be observed to minimize environmental impact and occupational exposure.
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Data Point Information Source

Synonyms LY3502970 MedChemExpress SDS

o Not a hazardous substance or AbMole BioScience SDS,
Hazard Classification

mixture MedChemExpress SDS
] Inhalation, Ingestion, Skin/Eye
Primary Route of Exposure MedChemExpress SDS
Contact
Recommended Personal Standard laboratory attire (lab

) ] General Laboratory Guidelines
Protective Equipment (PPE) coat, safety glasses, gloves)

] ) Strong acids/alkalis, strong
Incompatible Materials o ) MedChemExpress SDS
oxidizing/reducing agents

Experimental Protocols for Waste Characterization

While orforglipron is not classified as hazardous, in a research and development context, any
novel compound or formulation should undergo a waste characterization assessment. A typical
experimental protocol for determining the hazardous characteristics of a waste stream involves:

Ignitability Test: Determine the flashpoint of the liquid waste using a Pensky-Martens closed-
cup tester. A flashpoint below 60°C (140°F) would classify the waste as ignitable.

Corrosivity Test: Measure the pH of aqueous waste solutions using a calibrated pH meter. A
pH less than or equal to 2 or greater than or equal to 12.5 indicates corrosivity.

Reactivity Test: Assess the stability of the waste and its potential to react violently with water,
form explosive mixtures, or generate toxic gases. This is often a qualitative assessment
based on the chemical properties of the compound and its formulation.

Toxicity Characteristic Leaching Procedure (TCLP): This procedure simulates landfill
leaching and analyzes the leachate for specific toxic contaminants. While less common for
non-hazardous pharmaceuticals, it may be required by local regulations for certain waste
streams.

Step-by-Step Disposal Procedures for Orforglipron
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The following procedures are intended for the disposal of pure orforglipron, unused
formulations, and contaminated laboratory materials.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired pure orforglipron powder, tablets, or capsules in a dedicated,
clearly labeled waste container.

o Contaminated solid materials such as weighing papers, gloves, and disposable labware
should also be placed in this container.

o The container must be made of a material compatible with the chemical and have a
secure lid.

e Liquid Waste:
o Collect solutions containing orforglipron in a dedicated, leak-proof container.

o Do not mix orforglipron waste with other chemical waste streams unless compatibility
has been confirmed.

o The container should be stored in secondary containment to prevent spills.
2. Labeling:
» All waste containers must be clearly labeled with the following information:

"Non-Hazardous Pharmaceutical Waste"

[¢]

[e]

"Orforglipron”

Accumulation Start Date

o

[¢]

Principal Investigator/Laboratory Contact Information

3. Storage:
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» Store waste containers in a designated satellite accumulation area within the laboratory.
o Keep containers closed except when adding waste.

o Ensure that the storage area is away from drains and incompatible chemicals.

4. Disposal Pathway:

e Do not dispose of orforglipron down the drain or in the regular trash.

» Arrange for the disposal of the collected waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

» Follow all institutional and local regulations for the disposal of non-hazardous chemical
waste. In many jurisdictions, even non-hazardous chemical waste must be incinerated.

Orforglipron Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
orforglipron waste in a laboratory setting.
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and Disposal

Click to download full resolution via product page
Caption: Orforglipron Laboratory Waste Disposal Workflow.

By adhering to these procedures, researchers and drug development professionals can ensure
the safe and environmentally responsible disposal of orforglipron, fostering a culture of safety
and compliance within the laboratory.

 To cite this document: BenchChem. [Orforglipron: A Guide to Proper Laboratory Disposal].
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[https://www.benchchem.com/product/b2704215#orforglipron-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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